Cas no 146796-06-7 (2H-Thieno[3,4-b][1,4]dioxepin-3-ol, 3,4-dihydro-)

• Product Name: 2H-Thieno[3,4-b][1,4]dioxepin-3-ol, 3,4-dihydro-
• CAS No: 146796-06-7
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 1317528
• PubChem ID: 21958363
• Update Time: 2025-04-20

2H-Thieno[3,4-b][1,4]dioxepin-3-ol, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[3,4-b][1,4]dioxepin-3-ol, 3,4-dihydro-
• 3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepin-3-ol
• SCHEMBL1632969
• 146796-06-7
• NDVHIVXONKKUGA-UHFFFAOYSA-N
• DTXSID90620796
• AMY31975

• Inchi： 1S/C7H8O3S/c8-5-1-9-6-3-11-4-7(6)10-2-5/h3-5,8H,1-2H2
• InChI Key： NDVHIVXONKKUGA-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1)OCC(CO2)O

Computed Properties

• Exact Mass: 172.01944
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 38.69